![molecular formula C6H6BrNO2 B2774040 6-Bromo-2-methoxypyridin-3-OL CAS No. 1823333-27-2](/img/structure/B2774040.png)
6-Bromo-2-methoxypyridin-3-OL
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-2-methoxypyridin-3-ol is a chemical compound with the CAS Number: 1823333-27-2. It has a molecular weight of 204.02 . The compound is typically stored under an inert atmosphere at room temperature .
Molecular Structure Analysis
The molecular structure of this compound has been optimized using both DFT and HF methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, pinacol boronic esters, which are similar compounds, are known to be valuable building blocks in organic synthesis .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The compound’s InChI Code is 1S/C6H6BrNO2/c1-10-6-4 (9)2-3-5 (7)8-6/h2-3,9H,1H3 .Scientific Research Applications
Chemical Synthesis and Reactions :
- Nitration of Pyridine Derivatives : Hertog, Ammers, and Schukking (2010) studied the nitration of derivatives of pyridine N-oxide, including 3-bromo-5-methoxypyridine-N-oxide, and observed unique reaction outcomes, such as the formation of 6-nitro derivatives from certain starting materials (Hertog, Ammers, & Schukking, 2010).
- Precursor for 2,3-Pyridyne : Walters, Carter, and Banerjee (1992) developed 3-Bromo-2-chloro-4-methoxypyridine as a practical precursor for 2,3-pyridyne, highlighting its potential in organic synthesis (Walters, Carter, & Banerjee, 1992).
Pharmaceutical Chemistry :
- Synthesis of Dopamine and Serotonin Receptors Antagonist : Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis pathway for a compound related to dopamine D2, D3, and serotonin-3 receptors antagonists (Hirokawa, Horikawa, & Kato, 2000).
- Antagonist for Bone Turnover : Hutchinson et al. (2003) identified a compound involving 6-methoxypyridin-3-yl as a potent antagonist for the alpha(v)beta(3) receptor, showing potential for the treatment of osteoporosis (Hutchinson et al., 2003).
Materials Science and Chemistry :
- Synthesis of Bicyclic δ-Lactams : Sośnicki (2009) described the synthesis of 5-functionalised -2-methoxypyridines, which were applied in the synthesis of bicyclic δ-lactams, demonstrating the versatility of these compounds in advanced chemical synthesis (Sośnicki, 2009).
- Structural Characterization and Hydrogen Bonding : Böck et al. (2021) reported on the structural characterization of N,4-diheteroaryl 2-aminothiazoles, including compounds with 6-methoxypyridin-3-yl, providing insights into their molecular conformations and intermolecular hydrogen bonding patterns (Böck et al., 2021).
Safety and Hazards
The compound is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of soap and water .
properties
IUPAC Name |
6-bromo-2-methoxypyridin-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO2/c1-10-6-4(9)2-3-5(7)8-6/h2-3,9H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHUCFSVXYHAYSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=N1)Br)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.02 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.